1-Bromo-4-[(4-chlorophenyl)sulfanyl]-3,3-dimethylbutan-2-one

• CAS No.: 81058-89-1
• Molecular Formula: C12H14BrClOS
• Molecular Weight: 321.66 g/mol
• IUPAC Name: 1-bromo-4-(4-chlorophenyl)sulfanyl-3,3-dimethylbutan-2-one
• InChI: InChI=1S/C12H14BrClOS/c1-12(2,11(15)7-13)8-16-10-5-3-9(14)4-6-10/h3-6H,7-8H2,1-2H3
• InChI Key: YJKMBNPDFLFHLJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CSC1=CC=C(C=C1)Cl)C(=O)CBr

Description

1-Bromo-4-[(4-chlorophenyl)sulfanyl]-3,3-dimethylbutan-2-one is a useful research compound. Its molecular formula is C12H14BrClOS and its molecular weight is 321.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

64 g (0.4 mol) of bromine were slowly added to 97 g (0.4 mol) of 1-(4-chlorophenylmercapto)-2,2-dimethyl-butan-3-one at room temperature. The reaction mixture was worked up in a manner corresponding to that in Example 1. 127 g (99% of theory) of 1-bromo-4-(4-chlorophenylmercapto)-3,3-dimethyl-butan-2-one were obtained as a viscous oil. ##STR823##

Synthesis routes and methods II

Procedure details

97 g (0.4 mol) of 1-(4-chlorophenylmercapto)-2,2-dimethyl-butan-3-one were dissolved in 400 ml of carbon tetrachloride, and 64 g (0.4 mol) of bromine were added dropwise in the course of 30 minutes. The mixture was subsequently stirred at room temperature for 1 hour and was then concentrated by distilling off the solvent. 127 g (99% of theory) of crude 1-bromo-4-(4-chlorophenylmercapto)-3,3-dimethyl-butan-2-one were obtained as a yellowish oil, which was further reacted directly.